Cas no 1182767-86-7 (1-(2-bromo-4-methoxyphenyl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(2-bromo-4-methoxyphenyl)-2,2,2-trifluoroethan-1-amine
• CAS No: 1182767-86-7
• MF: C₉H₉BrF₃NO
• MW: 284.073072195053
• CID: 5851561
• PubChem ID: 60788128
• Update Time: 2025-05-25

1-(2-bromo-4-methoxyphenyl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-methoxyphenyl)-2,2,2-trifluoroethan-1-amine
• EN300-1930796
• 1182767-86-7

• Inchi： 1S/C9H9BrF3NO/c1-15-5-2-3-6(7(10)4-5)8(14)9(11,12)13/h2-4,8H,14H2,1H3
• InChI Key： GTCHLUCEPJGUMO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C(F)(F)F)N)OC

Computed Properties

• Exact Mass: 282.98196g/mol
• Monoisotopic Mass: 282.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(2-bromo-4-methoxyphenyl)-2,2,2-trifluoroethan-1-amine

Compound CAS No. 1182767-86-7: 1-(2-Bromo-4-Methoxyphenyl)-2,2,2-Trifluoroethan-1-Amine

The compound with CAS No. 1182767-86-7, known as 1-(2-bromo-4-methoxyphenyl)-2,2,2-trifluoroethan-1-amine, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and drug discovery. This molecule is characterized by its unique structure, which combines a brominated aromatic ring with a trifluoromethyl group and an amine functional group. The combination of these groups imparts distinctive chemical properties, making it a valuable substrate for various applications.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and other enzyme-targeting drugs. The trifluoromethyl group is known to enhance lipophilicity and stability, while the bromine atom provides opportunities for further functionalization through nucleophilic substitution reactions.

In terms of synthesis, this compound can be prepared via a multi-step process involving bromination, methylation, and fluorination reactions. The use of advanced catalytic systems has enabled chemists to optimize the reaction conditions, leading to higher yields and improved purity. These advancements have made the compound more accessible for large-scale production and application in research settings.

One of the most promising applications of this compound lies in its ability to serve as a precursor for drug-like molecules with enhanced pharmacokinetic properties. For instance, its incorporation into heterocyclic frameworks has been shown to improve bioavailability and reduce toxicity profiles in preclinical models. This makes it an attractive candidate for use in the development of next-generation pharmaceuticals.

Moreover, the compound's structure has been leveraged in materials science for the creation of advanced polymers and coatings with tailored properties. The trifluoromethyl group contributes to thermal stability and chemical resistance, while the aromatic ring provides a rigid framework for molecular assembly.

In conclusion, CAS No. 1182767-86-7, or 1-(2-bromo-4-methoxyphenyl)-2,2,2-trifluoroethan-1-amine, represents a versatile platform for chemical innovation across multiple disciplines. Its unique combination of functional groups and favorable chemical properties positions it as a key player in modern research and development efforts.